Cas no 123848-64-6 (Benzenesulfonic acid,4-amino-2-(methylamino)-)

• Product Name: Benzenesulfonic acid,4-amino-2-(methylamino)-
• CAS No: 123848-64-6
• MF: C₇H₁₀N₂O₃S
• MW: 202.230900287628
• CID: 138367
• PubChem ID: 19366270
• Update Time: 2025-04-19

Benzenesulfonic acid,4-amino-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-amino-2-(methylamino)-
• 2-amino-4-(methylamino)benzenesulfonic acid
• 2-AMINO-4-METHYLAMINOBENZENE SULFONIC ACID
• 1-amino-3-methylaminobenzene-4-sulfonic acid
• 2-methylamino-4-aminobenzenesulfonic acid
• 3-(N-methyl-amino)aniline-4-sulfonic acid
• 4-amino-2-(N-methylamino)benzenesulfonic acid
• 4-amino-2-methylamino-benzenesulfonic acid
• N-Methylm-PDSA]
• 4-Amino-2(N-methylamino)benzenesulfonicacid
• AKOS015910861
• 123848-64-6
• 2-Amino-4-(methylamino)benzene-1-sulfonic acid
• DTXSID80598410
• SCHEMBL8115862
• 4-AMINO-2(N-METHYLAMINO)BENZENESULFONIC ACID

• Inchi： 1S/C7H10N2O3S/c1-9-5-2-3-7(6(8)4-5)13(10,11)12/h2-4,9H,8H2,1H3,(H,10,11,12)
• InChI Key： UNNDLMGRNQEHSU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1N)NC)(=O)(=O)O

Computed Properties

• Exact Mass: 202.04100
• Monoisotopic Mass: 202.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.51
• Refractive Index: 1.652
• PSA: 100.80000
• LogP: 2.29220